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Compound of Interest

Compound Name: Azatyrosine

CAS No.: 58525-82-9

Cat. No.: B1250254

Get Quote

Executive Summary & Biological Rationale
Azatyrosine (L-Azatyrosine) is not merely a chemical irritant; it is a potent bioactive agent

capable of altering fundamental cell signaling pathways.[1] As a tyrosine analogue, it functions

downstream of Ras, specifically inhibiting the activation of c-Raf-1 kinase and reverting ras-

transformed cells to a normal phenotype.[2]

The Safety Paradox: The very mechanism that makes Azatyrosine a valuable research tool—

its ability to incorporate into cellular proteins and modulate growth signaling—constitutes its

primary occupational hazard. Inhalation or systemic absorption by laboratory personnel can

theoretically disrupt endogenous signaling pathways.[1]

Therefore, this guide treats Azatyrosine as a High-Potency Active Pharmaceutical Ingredient

(HPAPI).[1] We move beyond basic "Universal Precautions" to a containment-based approach

aligned with USP <800> standards for hazardous drugs.[1]

Hazard Characterization & Risk Assessment
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Before selecting PPE, we must define the enemy.[1] Azatyrosine presents a dual-threat

profile: Chemical Irritancy and Biological Modularity.[1]

Hazard Category GHS Classification Operational Implication

Carcinogenicity Category 2 (Suspected)
Zero-tolerance for

inhalation/dermal contact.[1]

Target Organ Toxicity STOT SE 3 (Respiratory)

Powder handling generates

the highest risk

(aerosolization).[1]

Local Irritancy Skin/Eye Irritant (Cat 2)
Mucous membrane protection

is mandatory.[1]

Solvent Synergy N/A (Contextual)

Often dissolved in DMSO,

which increases skin

permeability, carrying the toxin

into the bloodstream.

The Hierarchy of Controls: Engineering First
PPE is the last line of defense. Your primary safety infrastructure must be engineering controls.

[1]

Primary Containment: All powder weighing and solubilization must occur within a Class II,

Type B2 Biosafety Cabinet (BSC) or a dedicated Chemical Fume Hood.[1]

Why Type B2? Type B2 cabinets are hard-ducted to the outside.[1] Since Azatyrosine is

often dissolved in volatile organics (methanol/DMSO), recirculating cabinets (Type A2) may

not sufficiently trap solvent vapors, even if they trap the powder.

Personal Protective Equipment (PPE) Matrix
This protocol utilizes a Double-Barrier System.[1] The goal is to prevent "breakthrough"—the

time it takes for a chemical to permeate the protective material.

A. Hand Protection: The Double-Glove Protocol
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Standard latex gloves are insufficient due to poor resistance against organic solvents like

DMSO.[1]

Inner Glove: Nitrile (4 mil).[1] Acts as a second skin.[1]

Outer Glove: Extended-cuff Nitrile (minimum 5-6 mil), rated ASTM D6978 (Chemotherapy

Rated).[1]

Protocol:

Inspect inner glove for pinholes.[1]

Don outer glove over the cuff of the lab coat (creates a seal).[1]

Change Frequency: Change outer gloves every 30 minutes or immediately upon splash.[1]

B. Respiratory Protection[1][3][4]
Routine Handling (Inside Hood): Surgical mask (product protection only) or N95 (personnel

protection).[1]

Spill Cleanup (Outside Hood): Full-face Air-Purifying Respirator (APR) with P100/Organic

Vapor cartridges.[1]

C. Body & Eye Defense[1][5][6]
Gowning: Disposable, lint-free polyethylene-coated gown (e.g., Tyvek®).[1] Cotton lab coats

are prohibited as they absorb liquids and hold toxins against the skin.[1]

Eyes: Indirect-vent safety goggles.[1] Safety glasses with side shields are insufficient for

powder handling due to the risk of airborne migration.[1]

Operational Workflow: Solubilization
The moment of highest risk is adding solvent to the lyophilized powder.

Preparation: Place an absorbent "chux" pad in the BSC.[1] Have a neutralizing agent (10%

bleach) ready.[1]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAJ6231403&productDescription=AZATHIOPRINE+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAJ6231403&productDescription=AZATHIOPRINE+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAJ6231403&productDescription=AZATHIOPRINE+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAJ6231403&productDescription=AZATHIOPRINE+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAJ6231403&productDescription=AZATHIOPRINE+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAJ6231403&productDescription=AZATHIOPRINE+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAJ6231403&productDescription=AZATHIOPRINE+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAJ6231403&productDescription=AZATHIOPRINE+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAJ6231403&productDescription=AZATHIOPRINE+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAJ6231403&productDescription=AZATHIOPRINE+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAJ6231403&productDescription=AZATHIOPRINE+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAJ6231403&productDescription=AZATHIOPRINE+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAJ6231403&productDescription=AZATHIOPRINE+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAJ6231403&productDescription=AZATHIOPRINE+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAJ6231403&productDescription=AZATHIOPRINE+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1250254?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pressure Equalization: When injecting solvent into a sealed vial, use a Chemo-Venting Pin or

negative-pressure technique to prevent aerosol spray-back (over-pressurization).[1]

Solvent Choice: If using DMSO, recognize that it penetrates nitrile.[1] Any spill on the outer

glove requires immediate doffing.[1]

Visualization: Risk Logic & Decision Tree
The following diagram illustrates the decision logic for PPE selection based on the state of the

matter (Solid vs. Solution).

Rationale

Start: Azatyrosine Handling

Determine Physical State

Lyophilized Powder
(High Aerosol Risk)

Solid

Solubilized (DMSO/Media)
(High Permeation Risk)

Liquid

Engineering Control:
Class II BSC or Fume Hood

Engineering Control:
BSC (if volatile) or Bench (if dilute)

PPE Protocol A:
N95/PAPR + Goggles

+ Double Nitrile + Tyvek

PPE Protocol B:
Safety Glasses + Double Nitrile

(ASTM D6978)

Powder = Inhalation Risk
Liquid = Dermal Absorption Risk

Click to download full resolution via product page
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Caption: Decision matrix for selecting Engineering Controls and PPE based on the physical

state of Azatyrosine.

Decontamination & Waste Disposal
Because Azatyrosine is an antineoplastic agent, it cannot be disposed of in standard

biohazard streams (autoclaving does not destroy the chemical structure).

Deactivation Protocol
Surface Decon: Wipe surfaces with 10% Sodium Hypochlorite (Bleach).[1] The oxidative

power of bleach breaks down the aromatic rings of the tyrosine analogue.

Rinse: Follow with sterile water, then 70% Ethanol to remove bleach residue (prevents

stainless steel corrosion).[1]

Waste Segregation Table
Waste Type Definition Disposal Path

Trace Chemo Waste
Empty vials, gloves, gowns,

pads with <3% residue.[1]

Yellow Bin (Incineration).[1] Do

NOT autoclave.[1]

Bulk Chemo Waste
Stock solutions, visible spills,

unused powder.[1]

Black Bin (RCRA Hazardous

Waste).[1] High-temp

incineration required.[1]

Sharps
Needles/syringes used with

Azatyrosine.[1]

Hard-walled Chemo Sharps

Container.

Emergency Response: Spill Management
In the event of a powder spill outside the BSC:

Evacuate: Clear the immediate area for 15 minutes to allow aerosols to settle.[1]

Don PPE: Upgrade to Full-Face Respirator or PAPR.[1]

Contain: Cover spill with wet paper towels (to prevent dust generation).[1]
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Neutralize: Apply 10% bleach over the towels.[1] Let sit for 15 minutes.

Collect: Scoop material into a hazardous waste bag. Do not sweep (generates dust).[1]

Visualization: Gowning & Doffing Workflow
Proper removal of PPE is critical to prevent "take-home" exposure.[1]

Donning (Clean)

Doffing (Dirty)

1. Shoe Covers
& Hair Net 2. Hygiene Hand Wash 3. Inner Nitrile Gloves 4. Impervious Gown

(Back Closing)
5. Outer Chem-Rated Gloves

(Over Gown Cuff)

1. Remove Outer Gloves
(Peel from outside)

 Experiment Complete 

2. Remove Gown
(Roll inside-out) 3. Remove Eye/Face Gear 4. Remove Inner Gloves 5. Wash Hands (Soap/Water)

Click to download full resolution via product page

Caption: Unidirectional workflow for Donning (putting on) and Doffing (taking off) PPE to

minimize cross-contamination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1250254?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

